Cas no 26878-89-7 (N-Adamantan-1-yl-phthalamic Acid)

• Product Name: N-Adamantan-1-yl-phthalamic Acid
• CAS No: 26878-89-7
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 262432
• PubChem ID: 2769946
• Update Time: 2025-10-28

N-Adamantan-1-yl-phthalamic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(tricyclo[3.3.1.13,7]dec-1-ylamino)carbonyl]-
• 2-(1-adamantylcarbamoyl)benzoic acid
• N-ADAMANTAN-1-YL-PHTHALAMIC ACID
• N-Adamantan-1-yl-phthalamic Acid

• Inchi： 1S/C18H21NO3/c20-16(14-3-1-2-4-15(14)17(21)22)19-18-8-11-5-12(9-18)7-13(6-11)10-18/h1-4,11-13H,5-10H2,(H,19,20)(H,21,22)
• InChI Key： AFSWJINXXOSCFD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 298.1444
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 69.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Adamantan-1-yl-phthalamic Acid

N-Adamantan-1-yl-phthalamic Acid (CAS No. 26878-89-7): An Overview of a Versatile Compound in Pharmaceutical Research

N-Adamantan-1-yl-phthalamic Acid (CAS No. 26878-89-7) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential applications in various therapeutic areas. This compound, also known as 1-adamantylphthalamic acid, is characterized by its distinctive adamantane and phthalimide moieties, which confer it with a range of interesting chemical and biological properties.

The chemical structure of N-Adamantan-1-yl-phthalamic Acid consists of an adamantane ring, which is a tricyclic cycloalkane with high stability and rigidity, and a phthalimide group, which is a derivative of phthalic acid. The combination of these two functional groups results in a molecule with unique physical and chemical properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-Adamantan-1-yl-phthalamic Acid in the treatment of neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This finding suggests that N-Adamantan-1-yl-phthalamic Acid could be a valuable lead compound for the development of novel therapies targeting Alzheimer's disease.

In addition to its neuroprotective properties, N-Adamantan-1-yl-phthalamic Acid has also been investigated for its anti-inflammatory and analgesic effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation and pain in animal models, indicating its potential as an alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The mechanism underlying these effects is thought to involve the modulation of cytokine production and the inhibition of pro-inflammatory enzymes such as COX-2.

The pharmacokinetic profile of N-Adamantan-1-yl-phthalamic Acid has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for long-term therapeutic use.

In terms of safety, preclinical studies have demonstrated that N-Adamantan-1-yl-phthalamic Acid is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are crucial for advancing this compound into clinical trials, where its efficacy and safety can be further evaluated in human subjects.

The potential applications of N-Adamantan-1-yl-phthalamic Acid extend beyond neurodegenerative diseases and inflammation. Recent research has also explored its use in cancer therapy. A study published in the International Journal of Cancer found that this compound exhibits antiproliferative effects on various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression. These findings suggest that N-Adamantan-1-yl-phthalamic Acid could be developed as a novel anticancer agent.

To further enhance the therapeutic potential of N-Adamantan-1-yl-phthalamic Acid, researchers are actively investigating various analogs and derivatives to optimize its pharmacological properties. For example, modifications to the adamantane or phthalimide moieties have been shown to improve solubility, bioavailability, and target specificity. These efforts aim to develop more potent and selective compounds with enhanced therapeutic efficacy.

In conclusion, N-Adamantan-1-yl-phthalamic Acid (CAS No. 26878-89-7) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapies targeting neurodegenerative diseases, inflammation, pain management, and cancer. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for its future clinical applications.